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  4. (4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid (4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 125882-62-4
VCID: VC0148337
InChI: InChI=1S/C27H48N4O8/c1-4-5-6-7-8-9-10-11-20(33)15-24(35)30-22(16-23(29)34)27(39)31(19(17-32)14-18(2)3)26(38)21(28)12-13-25(36)37/h17-22,33H,4-16,28H2,1-3H3,(H2,29,34)(H,30,35)(H,36,37)/t19?,20?,21-,22-/m0/s1
SMILES: CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O
Molecular Formula: C27H48N4O8
Molecular Weight: 556.7 g/mol

(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid

CAS No.: 125882-62-4

Main Products

VCID: VC0148337

Molecular Formula: C27H48N4O8

Molecular Weight: 556.7 g/mol

(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid - 125882-62-4

CAS No. 125882-62-4
Product Name (4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
Molecular Formula C27H48N4O8
Molecular Weight 556.7 g/mol
IUPAC Name (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C27H48N4O8/c1-4-5-6-7-8-9-10-11-20(33)15-24(35)30-22(16-23(29)34)27(39)31(19(17-32)14-18(2)3)26(38)21(28)12-13-25(36)37/h17-22,33H,4-16,28H2,1-3H3,(H2,29,34)(H,30,35)(H,36,37)/t19?,20?,21-,22-/m0/s1
Standard InChIKey GURSMJKVYGQDIS-UJKMTWAASA-N
Isomeric SMILES CCCCCCCCCC(CC(=O)N[C@@H](CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)[C@H](CCC(=O)O)N)O
SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O
Canonical SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O
Synonyms L-Glutamamide, N(sup 2)-(3-hydroxy-1-oxododecyl)-L-asparaginyl-N(sup 1 )-(1-formyl-3-methylbutyl)-
PubChem Compound 3079502
Last Modified Nov 11 2021
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